Cas no 1261929-42-3 (3-(4-Formylphenyl)-2-methoxybenzoic acid)

3-(4-Formylphenyl)-2-methoxybenzoic acid is a versatile aromatic compound featuring both formyl and carboxylic acid functional groups, making it a valuable intermediate in organic synthesis. Its structural properties enable applications in pharmaceutical and fine chemical industries, particularly in the development of active pharmaceutical ingredients (APIs) and specialty materials. The presence of the methoxy group enhances its reactivity and selectivity in cross-coupling reactions, while the formyl moiety allows for further derivatization. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows. Its well-defined molecular structure makes it suitable for research and industrial-scale applications requiring precise functionalization.

3-(4-Formylphenyl)-2-methoxybenzoic acid structure

1261929-42-3 structure

Product Name:3-(4-Formylphenyl)-2-methoxybenzoic acid

CAS No:1261929-42-3

MF:C₁₅H₁₂O₄

MW:256.253384590149

MDL:MFCD18319249

CID:2764144

PubChem ID:53225180

Update Time:2025-06-07

3-(4-Formylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-FORMYLPHENYL)-2-METHOXYBENZOIC ACID
- MFCD18319249
- DTXSID90688912
- SCHEMBL15329858
- 3-(4-Formylphenyl)-2-methoxybenzoic acid, 95%
- 4'-Formyl-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
- 1261929-42-3
- 3-(4-Formylphenyl)-2-methoxybenzoic acid
- MDL： MFCD18319249
- Inchi： 1S/C15H12O4/c1-19-14-12(3-2-4-13(14)15(17)18)11-7-5-10(9-16)6-8-11/h2-9H,1H3,(H,17,18)
- InChI Key： YMTBWFJZTCUUFP-UHFFFAOYSA-N
- SMILES： O(C)C1C(C(=O)O)=CC=CC=1C1C=CC(C=O)=CC=1

Computed Properties

Exact Mass: 256.07355886Da
Monoisotopic Mass: 256.07355886Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 63.6Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326239-5 g	3-(4-Formylphenyl)-2-methoxybenzoic acid, 95%; .	1261929-42-3	95%	5g	€1159.00	2023-04-26
abcr	AB326239-5g	3-(4-Formylphenyl)-2-methoxybenzoic acid, 95%; .	1261929-42-3	95%	5g	€1159.00	2025-04-21